1-[4-(Benzyloxy)benzoyl]piperazine hydrochloride

• IUPAC Name: (4-phenylmethoxyphenyl)-piperazin-1-ylmethanone;hydrochloride
• InChI: InChI=1S/C18H20N2O2.ClH/c21-18(20-12-10-19-11-13-20)16-6-8-17(9-7-16)22-14-15-4-2-1-3-5-15;/h1-9,19H,10-14H2;1H
• InChI Key: OJAQLFBLEKUFDE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C(=O)C2=CC=C(C=C2)OCC3=CC=CC=C3.Cl
• Molecular Formula: C18H21ClN2O2
• Molecular Weight: 332.8 g/mol

Description

“1-[4-(Benzyloxy)benzoyl]piperazine hydrochloride” is a chemical compound with the CAS Number: 906745-06-0. It has a molecular weight of 332.83. The compound is typically in the form of a powder.

Molecular Structure Analysis

The IUPAC name for this compound is 1-[4-(benzyloxy)benzoyl]piperazine hydrochloride. The InChI code for this compound is 1S/C18H20N2O2.ClH/c21-18(20-12-10-19-11-13-20)16-6-8-17(9-7-16)22-14-15-4-2-1-3-5-15;/h1-9,19H,10-14H2;1H.

Physical And Chemical Properties Analysis

“1-[4-(Benzyloxy)benzoyl]piperazine hydrochloride” is a powder at room temperature. It has a molecular weight of 332.83.

Scientific Research Applications

Synthesis and Characterization

• Piperazine compounds, including 1-[4-(Benzyloxy)benzoyl]piperazine hydrochloride, have been synthesized for experimental studies in various fields. For example, a study by Marvanová et al. (2016) focused on synthesizing new piperazine compounds as potential dual antihypertensive agents, indicating the compound's utility in medicinal chemistry (Marvanová et al., 2016).

Medicinal Applications

• Piperazine derivatives, including 1-[4-(Benzyloxy)benzoyl]piperazine hydrochloride, have shown potential in treating various medical conditions. For instance, compounds with the piperazine unit have been investigated for their antibacterial properties against resistant strains of bacteria (Shroff et al., 2022).
• Additionally, such compounds have been studied for their potential in treating bone cancer, as seen in the research by Lv et al. (2019), where a heterocyclic compound with a piperazine moiety was evaluated for its anti-bone cancer activity (Lv et al., 2019).

Pharmacological Research

• Piperazine derivatives are prominent in pharmacological research for their central pharmacological activity, often involving the activation of the monoamine pathway. They have been used in antipsychotic, antidepressant, and anxiolytic applications (Brito et al., 2018).

Biochemical Studies

• Studies have also been conducted on the metabolic pathways and biochemical interactions of piperazine derivatives. For example, Goenechea et al. (1988) investigated the biotransformation of Meclozine, a compound containing a piperazine moiety, in the human body (Goenechea et al., 1988).

Potential as Antidementia Agents

• Piperazine compounds have been evaluated for their potential as antidementia agents, particularly through their anti-acetylcholinesterase activity. Sugimoto et al. (1990) synthesized 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives and found that specific compounds demonstrated potent inhibition of acetylcholinesterase (Sugimoto et al., 1990).

Safety and Hazards

The compound is labeled with the GHS07 pictogram. The hazard statements associated with it are H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.